molecular formula C12H11NO2S B8637705 Methyl 5-methyl-3-phenyl-1,2-thiazole-4-carboxylate CAS No. 21905-49-7

Methyl 5-methyl-3-phenyl-1,2-thiazole-4-carboxylate

Cat. No.: B8637705
CAS No.: 21905-49-7
M. Wt: 233.29 g/mol
InChI Key: GFHKQZYGWSCPPO-UHFFFAOYSA-N
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Description

Methyl 5-methyl-3-phenyl-1,2-thiazole-4-carboxylate is a useful research compound. Its molecular formula is C12H11NO2S and its molecular weight is 233.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

21905-49-7

Molecular Formula

C12H11NO2S

Molecular Weight

233.29 g/mol

IUPAC Name

methyl 5-methyl-3-phenyl-1,2-thiazole-4-carboxylate

InChI

InChI=1S/C12H11NO2S/c1-8-10(12(14)15-2)11(13-16-8)9-6-4-3-5-7-9/h3-7H,1-2H3

InChI Key

GFHKQZYGWSCPPO-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NS1)C2=CC=CC=C2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-(amino-phenyl-methylene)-3-oxo-butyric acid methyl ester (4.48 mmol), phosphorus pentasulfide (13.43 mmol), chloranil (4.48 mmol), and toluene was refluxed for 15 minutes before it was cooled to room temperature and filtered. The filtrate was concentrated and the residue was purified by flash column chromatography with a gradient of ethyl acetate and hexanes on silica gel (40 g) to give the title compound as a red oil (445 mg); 1H NMR (CDCl3, 200 MHz): δ=7.51 (m, 2H), 7.42 (m, 3H), 3.75 (s, 3H), 2.74 (s, 3H); MS: (+) m/z 224.32 (M+H+).
Name
2-(amino-phenyl-methylene)-3-oxo-butyric acid methyl ester
Quantity
4.48 mmol
Type
reactant
Reaction Step One
Quantity
13.43 mmol
Type
reactant
Reaction Step One
Quantity
4.48 mmol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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